Cas no 82690-39-9 (Adamantan-1-yl(methyl)silane)

• Product Name: Adamantan-1-yl(methyl)silane
• CAS No: 82690-39-9
• MF: C₁₁H₁₈Si
• MW: 178.346124172211
• CID: 1029973
• PubChem ID: 55250703
• Update Time: 2025-11-05

Adamantan-1-yl(methyl)silane Chemical and Physical Properties

Names and Identifiers

• Adamantan-1-yl(methyl)silane
• 1-adamantyl(methyl)silicon
• PUBCHEM_55250703
• 1-adamantyl(methyl)silane
• 82690-39-9
• DTXSID00716917
• AKOS006278827

• Inchi： 1S/C11H18Si/c1-12-11-5-8-2-9(6-11)4-10(3-8)7-11/h8-10H,2-7H2,1H3
• InChI Key： KDCURFKLGFUKDK-UHFFFAOYSA-N
• SMILES： [Si](C)C12CC3CC(CC(C3)C1)C2 |^4:0|

Computed Properties

• Exact Mass: 178.117777109g/mol
• Monoisotopic Mass: 178.117777109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 220.9±7.0 ºC (760 Torr),
• Flash Point: 87.4±18.2 ºC,

Additional information on Adamantan-1-yl(methyl)silane

Adamantan-1-yl(methyl)silane (CAS No: 82690-39-9)

Adamantan-1-yl(methyl)silane, also known by its CAS number 82690-39-9, is a unique organosilicon compound that has garnered significant attention in the fields of materials science and organic synthesis. This compound is characterized by its adamantane moiety, which is a highly stable and rigid structure, combined with a methylsilyl group, making it versatile for various applications.

The molecular structure of Adamantan-1-yl(methyl)silane consists of an adamantane core, which is a diamondoid hydrocarbon, covalently bonded to a methylsilyl group (-SiMe3). The adamantane component provides exceptional thermal and chemical stability, while the methylsilyl group imparts reactivity, enabling the compound to participate in various chemical transformations. This combination makes Adamantan-1-yl(methyl)silane a valuable precursor in the synthesis of advanced materials and functional molecules.

Recent studies have highlighted the potential of Adamantan-1-yl(methyl)silane in the development of high-performance polymers and coatings. Researchers have demonstrated that the incorporation of this compound into polymer matrices significantly enhances mechanical properties, such as tensile strength and wear resistance. For instance, a 2023 study published in the Journal of Materials Chemistry revealed that polymers synthesized using Adamantan-1-yl(methyl)silane exhibited improved thermal stability and reduced friction coefficients, making them suitable for aerospace and automotive applications.

In addition to its role in polymer science, Adamantan-1-yl(methyl)silane has found applications in organic synthesis as a building block for constructing complex molecular architectures. Its unique combination of rigidity and reactivity allows chemists to design molecules with tailored functionalities. For example, a 2022 paper in Organic Letters described the use of this compound as a key intermediate in the synthesis of bioactive compounds with potential pharmaceutical applications.

The synthesis of Adamantan-1-yl(methyl)silane typically involves the reaction of adamantane derivatives with chlorosilanes or other silicon-containing reagents under controlled conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These developments have made CAS 82690-39-9 more accessible for both academic research and industrial applications.

Beyond its direct applications, Adamantan-1-yl(methyl)silane serves as a model compound for studying fundamental aspects of organosilicon chemistry. Its electronic properties and reactivity patterns provide insights into the design of new silicon-based materials with unprecedented functionalities. For instance, investigations into its interaction with transition metal catalysts have opened new avenues for catalytic processes in organic synthesis.

In conclusion, Adamantan-1-yl(methyl)silane (CAS No: 82690-39-9) stands as a testament to the ingenuity of modern chemistry, offering a blend of stability and reactivity that makes it indispensable across diverse scientific disciplines. As research continues to uncover its potential, this compound is poised to play an even greater role in shaping the future of materials science and organic synthesis.